Cas no 145736-65-8 (3,4-Dimethoxyphenyl-thioacetamide)
145736-65-8 structure
Product Name:3,4-Dimethoxyphenyl-thioacetamide
CAS No:145736-65-8
MF:C10H13NO2S
MW:211.28072142601
MDL:MFCD04973333
CID:230379
PubChem ID:2734829
Update Time:2025-04-19
3,4-Dimethoxyphenyl-thioacetamide Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanethioamide,3,4-dimethoxy-
- 2-(3,4-DIMETHOXY)-THIOACETAMIDE
- 2-(3,4-dimethoxyphenyl)ethanethioamide
- 3 4-Dimethoxyphenylthioacetamide
- 2-(3,4-Dimethoxyphenyl)-thioacetamide
- 3,4-Dimethoxyphenylthioacetamid
- Benzeneethanethioamide,3,4-dimethoxy
- 3,4-DIMETHOXYPHENYL-THIOACETAMIDE
- 3,4-Dimethoxyphenylthioacetamide,98%
- DTXSID90370522
- Z235363001
- J-008146
- A808405
- 145736-65-8
- EN300-34582
- CS-0216153
- MFCD04973333
- 2-(3,4-dimethoxy)thioacetamide
- FT-0643384
- AS-44313
- VFA73665
- Benzeneethanethioamide, 3,4-dimethoxy-
- 3,4-dimethoxyphenylthioacetamide
- AKOS000199052
- DB-042804
- A10508
- 3,4-Dimethoxyphenyl-thioacetamide
-
- MDL： MFCD04973333
- Inchi： 1S/C10H13NO2S/c1-12-8-4-3-7(6-10(11)14)5-9(8)13-2/h3-5H,6H2,1-2H3,(H2,11,14)
- InChI Key： NUJVMJMQHGZBDK-UHFFFAOYSA-N
- SMILES： S=C(CC1C=CC(=C(C=1)OC)OC)N
Computed Properties
- Exact Mass: 211.06700
- Monoisotopic Mass: 211.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.6Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
Experimental Properties
- Color/Form: Not available
- Density: 1.2±0.1 g/cm3
- Melting Point: 135-138 °C
- Boiling Point: 348.0±52.0 °C at 760 mmHg
- Flash Point: 164.3±30.7 °C
- PSA: 76.57000
- LogP: 2.23270
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
- Solubility: Not available
3,4-Dimethoxyphenyl-thioacetamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38-20/22
- Safety Instruction： S26-S37-S39
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Safety Term：S37/39-26
- Risk Phrases：R36/37/38
3,4-Dimethoxyphenyl-thioacetamide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3,4-Dimethoxyphenyl-thioacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 100879-1G |
3,4-Dimethoxyphenyl-thioacetamide, 98% |
145736-65-8 | 98% | 1G |
￥ 773 | 2022-04-26 | |
| Enamine | EN300-34582-0.05g |
2-(3,4-dimethoxyphenyl)ethanethioamide |
145736-65-8 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-34582-0.1g |
2-(3,4-dimethoxyphenyl)ethanethioamide |
145736-65-8 | 95.0% | 0.1g |
$24.0 | 2025-03-21 | |
| Enamine | EN300-34582-0.25g |
2-(3,4-dimethoxyphenyl)ethanethioamide |
145736-65-8 | 95.0% | 0.25g |
$35.0 | 2025-03-21 | |
| Enamine | EN300-34582-0.5g |
2-(3,4-dimethoxyphenyl)ethanethioamide |
145736-65-8 | 95.0% | 0.5g |
$55.0 | 2025-03-21 | |
| Enamine | EN300-34582-1.0g |
2-(3,4-dimethoxyphenyl)ethanethioamide |
145736-65-8 | 95.0% | 1.0g |
$70.0 | 2025-03-21 | |
| Enamine | EN300-34582-2.5g |
2-(3,4-dimethoxyphenyl)ethanethioamide |
145736-65-8 | 95.0% | 2.5g |
$148.0 | 2025-03-21 | |
| Enamine | EN300-34582-5.0g |
2-(3,4-dimethoxyphenyl)ethanethioamide |
145736-65-8 | 95.0% | 5.0g |
$293.0 | 2025-03-21 | |
| Enamine | EN300-34582-10.0g |
2-(3,4-dimethoxyphenyl)ethanethioamide |
145736-65-8 | 95.0% | 10.0g |
$570.0 | 2025-03-21 | |
| TRC | D481103-25mg |
3,4-Dimethoxyphenyl-thioacetamide |
145736-65-8 | 25mg |
$ 50.00 | 2022-06-05 |
3,4-Dimethoxyphenyl-thioacetamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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